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Cat. No.: B015270 Get Quote

An In-depth Technical Guide to 5-
Cyanophthalide
Introduction

5-Cyanophthalide, with the chemical formula C9H5NO2, is a pivotal organic intermediate in

the fine chemical and pharmaceutical sectors.[1][2] Identified by its CAS number 82104-74-3,

this compound is primarily recognized as a crucial building block in the synthesis of prominent

antidepressant medications, namely Citalopram and its active S(+) enantiomer, Escitalopram.

[1][3][4][5][6] Its molecular structure incorporates a phthalide ring fused with a cyano functional

group, which imparts unique reactivity and makes it a versatile reagent in various organic

syntheses.[1][7] This guide provides a comprehensive overview of 5-Cyanophthalide,

including its chemical and physical properties, detailed synthesis protocols, and key

applications, tailored for professionals in research and drug development.

Chemical and Physical Properties
5-Cyanophthalide is a white to off-white or faint yellow crystalline powder. Its chemical stability

and specific reactivity profile make it highly valued for industrial-scale chemical production.[1]

The key quantitative properties of 5-Cyanophthalide are summarized in the table below for

clear reference and comparison.
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Property Value References

Molecular Formula C9H5NO2 [8][9][10][11][12][13][14][15]

Molecular Weight 159.14 g/mol [7][8][9][10][11][12][13][15]

Appearance
White to almost white/pale

yellow crystalline powder
[8]

Melting Point 201-205 °C [4][8][16][17]

CAS Number 82104-74-3 [8][9][11][12]

PubChem CID 821218 [8][12]

EC Number 279-900-2 [12][16]

Purity ≥ 97-98% (HPLC) [8][16]

Solubility

Limited solubility in organic

solvents; sparingly soluble in

water

[4]

Storage

Store at room temperature in a

cool, dry place away from

direct heat and sunlight

[1][8][18]

Synthesis and Experimental Protocols
The synthesis of 5-Cyanophthalide is a well-documented process, with several methodologies

established to ensure high purity and yield. The most common precursor for its synthesis is 5-

carboxyphthalide. Below are detailed protocols for key synthetic routes.

1. Synthesis from 5-Carboxyphthalide via Amide Intermediate

This is a two-step method that involves the conversion of 5-carboxyphthalide to an amide,

which is subsequently dehydrated to yield 5-Cyanophthalide.[19][20]

Step A: Formation of 5-Carbamoylphthalide

Suspend 5-carboxyphthalide in an appropriate alcohol (e.g., ethanol).
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Add a dehydrating agent such as phosphorus oxychloride (POCl3) dropwise.

Heat the reaction mixture to reflux for several hours to form the corresponding ester (e.g.,

5-ethoxycarbonylphthalide).[20]

Isolate the ester and suspend it in a solution of ammonia in methanol within a pressure

reactor.

Heat the mixture (e.g., to 80°C for 20 hours).[19][20]

After cooling, pour the mixture into ice water and adjust the pH to 1 with concentrated

hydrochloric acid to precipitate the 5-carbamoylphthalide.

Filter, wash with water, and dry the product in vacuo.[19][20]

Step B: Dehydration to 5-Cyanophthalide

Suspend the dried 5-carbamoylphthalide in a suitable solvent like toluene.

Add a dehydrating agent, such as thionyl chloride (SOCl2), and a catalytic amount of N,N-

dimethylformamide (DMF).[11][19]

Heat the reaction mixture (e.g., at 75°C for 6 hours).[11][19]

Cool the solution to room temperature to allow for crystallization.

Filter the crystals, wash with toluene and water, and then recrystallize from a suitable

solvent to obtain pure 5-Cyanophthalide.[19]

2. One-Pot Synthesis from 5-Carboxyphthalide

A more streamlined approach involves a one-pot synthesis that avoids the isolation of

intermediates, making the process more efficient and cost-effective.[5]

Experimental Protocol:

Suspend 5-carboxyphthalide and a sulfonamide (e.g., sulfamide) in a high-boiling point

solvent such as sulfolane.[5]
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Add a dehydrating/chlorinating agent like thionyl chloride to the suspension.[5]

Raise the temperature of the reaction mixture to approximately 130-140°C for about 2

hours. Gas evolution may be observed as the reaction progresses.[5]

After the reaction is complete, the 5-Cyanophthalide can be isolated by adding water to

the mixture, followed by filtration and washing of the resulting crystals.[5]

Further purification can be achieved through recrystallization if necessary.[5]

3. Synthesis via 5-Chlorocarbonyl Phthalide and Hydroxylamine

This process involves the conversion of 5-carboxyphthalide to its acid chloride, followed by

reaction with hydroxylamine and subsequent dehydration.[3]

Experimental Protocol:

In an inert nitrogen atmosphere, add 5-carboxyphthalide to thionyl chloride with a catalytic

amount of DMF.[3]

Heat the system under reflux (e.g., at 60°C) for approximately 3-5 hours to form 5-

chlorocarbonyl phthalide.[3]

Evaporate the excess thionyl chloride under vacuum and take up the residue in a solvent

like tetrahydrofuran (THF).[3]

React the resulting 5-chlorocarbonyl phthalide solution with hydroxylamine in an aprotic

organic solvent. The reaction temperature is typically maintained between 0 and 20°C.

This forms the 5-hydroxamyl phthalide intermediate.[3]

The final step is the dehydration of the 5-hydroxamyl phthalide using an agent like thionyl

chloride or phosphorus oxychloride to yield 5-Cyanophthalide.[3]

Applications in Drug Development and Organic
Synthesis
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The primary application of 5-Cyanophthalide is as a key starting material in the

pharmaceutical industry.

Antidepressant Synthesis: It is an indispensable intermediate in the industrial production of

the selective serotonin reuptake inhibitors (SSRIs) Citalopram and Escitalopram.[1][2][4][5]

The synthesis of Citalopram involves sequential Grignard reactions with 5-Cyanophthalide
as the starting point.[6]

Organic Synthesis: Beyond its role in antidepressant manufacturing, researchers utilize 5-
Cyanophthalide as a versatile building block for creating more complex molecules and new

materials with unique properties.[2][8]

Other Industrial Uses: It also finds applications in the formulation of agrochemicals, such as

pesticides and herbicides, and in the production of fluorescent dyes, which are vital for

biological imaging and diagnostics.[8]

Visualizations
The logical flow of the synthetic pathways described can be visualized to aid in understanding

the chemical transformations.
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Step A: Amide Formation

Step B: Dehydration

5-Carboxyphthalide

5-Ethoxycarbonyl-
phthalide

  Ethanol, POCl₃

5-Carbamoylphthalide

  Ammonia, Methanol

5-Cyanophthalide

  SOCl₂, DMF, Toluene

Click to download full resolution via product page

Caption: Synthesis of 5-Cyanophthalide via an Amide Intermediate.
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One-Pot Reaction

5-Carboxyphthalide +
Sulfamide

5-Cyanophthalide

  SOCl₂, Sulfolane, 130-140°C

Click to download full resolution via product page

Caption: One-Pot Synthesis of 5-Cyanophthalide.

Conclusion
5-Cyanophthalide (C9H5NO2) is a high-value chemical intermediate with significant

importance in the pharmaceutical landscape. Its well-established synthesis routes and critical

role in the production of essential medications like Citalopram underscore its value to the drug

development industry. The consistent demand for high-purity 5-Cyanophthalide highlights the

need for robust and efficient manufacturing processes. This guide provides researchers and

scientists with the core technical information required to understand and utilize this versatile

compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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